![molecular formula C11H11NO4 B1337167 methyl 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate CAS No. 201294-27-1](/img/structure/B1337167.png)
methyl 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
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Overview
Description
Methyl 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate (MOMB) is a heterocyclic compound with a wide range of applications in the scientific research field. It is a member of the benzoxazine family, which is a class of cyclic compounds containing a benzene ring and two oxygen atoms. MOMB has been used as a building block for a variety of organic syntheses. It is also used as a starting material for the synthesis of various pharmaceuticals and agrochemicals.
Scientific Research Applications
Antimicrobial and Antioxidant Applications
One of the primary applications of derivatives of methyl 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate is in the development of potent antimicrobial and antioxidant compounds. For instance, Sonia et al. (2013) synthesized benzoxazinyl pyrazolone arylidenes starting from methyl-(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-2-yl) acetate, demonstrating significant in vitro antimicrobial and antioxidant activities. This research underscores the compound's potential in creating new treatments against resistant microbial strains and oxidative stress-related conditions Sonia, Thachil, Parameswaran, & Kochupappy, 2013.
Peptidomimetic Building Blocks
Another notable application is in the synthesis of peptidomimetic building blocks. Research by Hrast, Mrcina, and Kikelj (1999) highlighted the stereoselective synthesis of enantiomers of 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylates, which can be easily converted into enantiomerically pure carboxamides. These building blocks are crucial for developing peptidomimetic compounds with potential therapeutic applications Hrast, Mrcina, & Kikelj, 1999.
Antibacterial Activity
Kadian, Maste, and Bhat (2012) synthesized analogues of 1, 4-benzoxazine and evaluated their antibacterial activity against various strains. The study revealed that specific compounds exhibited good activity against K. pneumoniae and E. faecalis, indicating the compound's relevance in addressing bacterial infections Kadian, Maste, & Bhat, 2012.
Eco-friendly Synthesis Approaches
Dabholkar and Gavande (2003) developed an eco-friendly synthesis approach for substituted pyrazol-5-ones using microwave irradiation, which significantly enhanced the reaction rate and improved yields. This method underscores the potential for more sustainable and efficient production of benzoxazine derivatives Dabholkar & Gavande, 2003.
Safety and Hazards
Properties
IUPAC Name |
methyl 4-methyl-3-oxo-1,4-benzoxazine-7-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-12-8-4-3-7(11(14)15-2)5-9(8)16-6-10(12)13/h3-5H,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEINYHJHLMHJSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)COC2=C1C=CC(=C2)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20441759 |
Source
|
Record name | methyl 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20441759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
201294-27-1 |
Source
|
Record name | methyl 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20441759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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